Cas no 1780510-73-7 (2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol
• CAS No: 1780510-73-7
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 6185740
• PubChem ID: 84763906
• Update Time: 2025-06-23

2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol
• EN300-1830449
• 1780510-73-7

• Inchi： 1S/C7H11NOS/c1-5-3-10-4-6(5)7(9)2-8/h3-4,7,9H,2,8H2,1H3
• InChI Key： XTBXUFQMRUJHPK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CN)O

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol

2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol

2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol (CAS No: 1780510-73-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The compound consists of an amino group (-NH2) attached to a carbon chain, which is further connected to a substituted thiophene ring. The presence of the thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's distinctive chemical properties and reactivity.

The synthesis of 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol involves multi-step reactions, often starting from readily available starting materials such as thiophene derivatives and amino alcohols. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for studying stereochemical effects in biological systems.

One of the most intriguing aspects of 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol is its biological activity. Studies have shown that this compound exhibits potent antioxidant properties, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, research has highlighted its ability to modulate key cellular pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In recent years, there has been a growing interest in exploring the pharmacokinetic profile of 2-amino-1-(4-methylthiophen-3-yl)ethan-1-ol. Preclinical studies have demonstrated favorable absorption and bioavailability, suggesting that this compound could be effectively delivered in vivo. Furthermore, investigations into its toxicity profile have revealed low cytotoxicity against normal cells, which is a promising indicator for its safe use in therapeutic applications.

The structural versatility of 2-amino-1-(4-methylthiophen-3-yL)ethan-l -ol has also made it an attractive substrate for further chemical modifications. Researchers have employed various functionalization strategies to append additional functional groups to the molecule, thereby expanding its utility in drug design. For instance, the introduction of fluorine atoms or other heteroatoms has been shown to enhance the compound's pharmacodynamic properties while maintaining its core functionality.

From a synthetic chemistry perspective, 2-amino-l -(4-methylthiophen -3 -yL)ethan-l -ol serves as a valuable intermediate for constructing more complex molecules with intricate architectures. Its ability to participate in diverse reaction pathways, including nucleophilic substitutions, Michael additions, and click chemistry reactions, makes it an indispensable tool in modern organic synthesis.

In conclusion, 2-amino-l -(4-methylthiophen -3 -yL)ethan-l -ol (CAS No: 17805 73 7) stands out as a multifaceted compound with promising applications across various domains of science and medicine. Its unique chemical structure, coupled with its favorable biological properties and synthetic versatility, positions it as a key player in contemporary research efforts aimed at developing innovative therapeutic agents and advanced materials.